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Compound of Interest

Compound Name:
2-(2-Fluorophenoxy)cyclohexan-1-

amine

Cat. No.: B12216096

Get Quote

Chemical Identity & Informatics
This molecule represents a specific subclass of 1,2-disubstituted cyclohexanes, featuring a

primary amine and a fluorinated phenoxy ether. It serves as a critical scaffold for exploring

structure-activity relationships (SAR) in neurotransmitter transporter inhibitors and NMDA

receptor antagonists.
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Parameter Value

IUPAC Name 2-(2-Fluorophenoxy)cyclohexan-1-amine

CAS Registry Number
1038354-93-6 (Free Base) / 1306603-32-6 (HCl

Salt)

SMILES (Canonical) NC1CCCCC1Oc2ccccc2F

InChI String

InChI=1S/C12H16FNO/c13-9-5-1-3-7-11(9)15-

12-8-4-2-6-

10(12)14/h1,3,5,7,10,12H,2,4,6,8,14H2

InChIKey BDUKXRXPOVMWAS-UHFFFAOYSA-N

Molecular Formula C₁₂H₁₆FNO

Molecular Weight 209.26 g/mol

Physicochemical Profile (Calculated)
Property Estimate Significance

LogP (Octanol/Water) ~2.90
Moderate lipophilicity; likely

CNS penetrant.

TPSA 35.25 Å²
Good oral bioavailability range

(<140 Å²).

pKa (Basic Amine) ~9.5 - 10.2

Exists predominantly as a

cation at physiological pH

(7.4).

H-Bond Donors/Acceptors 1 / 2
Balanced profile for receptor

binding.

Synthetic Architecture
The synthesis of 2-(2-fluorophenoxy)cyclohexan-1-amine requires careful control over

stereochemistry (cis vs. trans). The trans-isomer is generally the thermodynamically favored

product in epoxide-opening routes and the biologically relevant pharmacophore for similar CNS

drugs.
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Recommended Protocol: Copper-Catalyzed
Etherification (Chan-Lam Coupling)
While direct nucleophilic substitution (SɴAr) is difficult due to the unactivated nature of the

fluorobenzene ring, a modern, robust approach utilizes Chan-Lam coupling. This method

preserves the stereochemistry of the starting amino-alcohol.

Workflow Logic:
Starting Material:trans-2-Aminocyclohexanol (commercially available or derived from

cyclohexene oxide).

Protection: The amine is Boc-protected to prevent N-arylation.

Coupling: Copper(II)-catalyzed O-arylation using 2-fluorophenylboronic acid.

Deprotection: Acidic cleavage of the Boc group.

Step-by-Step Methodology:
N-Protection:

Dissolve trans-2-aminocyclohexanol (1.0 eq) in DCM.

Add

(1.1 eq) and

(1.2 eq). Stir at RT for 4h.

Validation: TLC shows disappearance of polar amine spot.

O-Arylation (The Critical Step):

Reagents:N-Boc-trans-2-aminocyclohexanol (1.0 eq), 2-Fluorophenylboronic acid (2.0 eq),

(1.0 eq), Pyridine (2.0 eq).

Solvent: Dichloromethane (DCM) or Dichloroethane (DCE).
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Conditions: Stir open to air (requires

as oxidant) at RT for 24-48h. Use 4Å molecular sieves to scavenge water.

Mechanism: The copper cycle facilitates the oxidative coupling of the alcohol and boronic

acid without inverting the cyclohexane stereocenters.

Deprotection:

Treat the intermediate with 4M HCl in Dioxane or TFA/DCM (1:4).

Precipitate the product as the Hydrochloride salt using diethyl ether.

Synthetic Pathway Diagram[6]

trans-2-Aminocyclohexanol N-Boc IntermediateBoc2O, Et3N Chan-Lam Coupling
(Cu(OAc)2, Ar-B(OH)2)

N-Boc-2-(2-F-phenoxy)
cyclohexane

O-Arylation Acidic Deprotection
(HCl/Dioxane)

2-(2-Fluorophenoxy)
cyclohexan-1-amine HCl

Salt Formation

Click to download full resolution via product page

Figure 1: Chan-Lam coupling strategy for the synthesis of the target molecule, ensuring

stereochemical retention.

Structural Analysis & Stereochemistry
Conformational Dynamics
The cyclohexane ring adopts a chair conformation. In the trans-isomer (1R, 2R or 1S, 2S), both

the amine and the bulky phenoxy group will preferentially occupy equatorial positions to

minimize 1,3-diaxial interactions.

Equatorial-Equatorial (trans): Most stable.

kcal/mol (relative).

Axial-Axial (trans): Disfavored due to steric clash.

Axial-Equatorial (cis): Intermediate stability.
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The Fluorine Effect (Bioisosterism)
The ortho-fluorine substitution on the phenoxy ring is not merely decorative; it serves three

distinct pharmacological functions:

Metabolic Blockade: It protects the electron-rich phenyl ring from oxidative metabolism (e.g.,

hydroxylation) at the highly reactive ortho position.

Conformational Locking: Through a weak intramolecular electrostatic interaction with the

ether oxygen or the ammonium hydrogen, the fluorine atom can restrict the rotation of the

phenyl ring, pre-organizing the molecule for receptor binding.

Lipophilicity Modulation: The C-F bond increases the overall lipophilicity (LogP) compared to

the non-fluorinated analog, enhancing blood-brain barrier (BBB) permeability.

Biological Applications
This scaffold is a "privileged structure" in neuropharmacology. It shares high structural

homology with several known bioactive classes.

NMDA Receptor Antagonism
Molecules featuring a cyclohexane amine linked to an aromatic ether are classic

pharmacophores for NMDA receptor channel blockers (similar to Ketamine analogs or

Enciprazine). The primary amine mimics the terminal amine of lysine or arginine residues,

interacting with the cation-

sites within the receptor pore.

Monoamine Transporter Inhibition
The 2-phenoxycyclohexanamine motif is structurally related to Venlafaxine (though Venlafaxine

is acyclic/bridged differently) and Reboxetine. The distance between the basic nitrogen and the

aromatic centroid is critical for binding to SERT (Serotonin Transporter) and NET

(Norepinephrine Transporter).

Pharmacophore Interaction Map
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Figure 2: Theoretical pharmacophore mapping of 2-(2-fluorophenoxy)cyclohexan-1-amine
within a GPCR or Transporter binding pocket.

Handling & Stability
Safety Profile (Estimated)

GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

Hazards: As a primary amine, it is corrosive/irritating to mucous membranes. The fluorinated

ether moiety is generally stable but releases toxic HF upon thermal decomposition (>200°C).

Storage & Stability
Form: The Hydrochloride salt is a white, crystalline solid; highly hygroscopic.

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

Solubility:

Free Base:[1] Soluble in DCM, DMSO, Ethanol.

HCl Salt: Soluble in Water, Methanol; insoluble in Ether/Hexane.
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Self-Validating Purity Check
To verify the integrity of the compound before use in biological assays:

1H NMR (DMSO-d6): Look for the multiplet at

3.0-3.5 ppm (CH-N) and

4.0-4.5 ppm (CH-O). The aromatic region (6.9-7.5 ppm) must show the specific splitting
pattern of a 1,2-disubstituted benzene (ortho-F).

LC-MS: Confirm the parent ion

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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